(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide
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Overview
Description
(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide, also known as PEPA, is a chemical compound that has been extensively studied for its potential use in scientific research. PEPA belongs to the family of acrylamide derivatives that act as modulators of glutamate receptors. In
Mechanism of Action
(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide acts as a positive allosteric modulator of the AMPA receptor by binding to a specific site on the receptor. This binding leads to a conformational change in the receptor, which enhances its activity. The enhanced activity of the AMPA receptor leads to increased synaptic transmission, which is critical for learning and memory processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to improve learning and memory, increase synaptic plasticity, and enhance long-term potentiation. This compound has also been shown to have neuroprotective effects and to reduce the severity of seizures in animal models.
Advantages and Limitations for Lab Experiments
(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide has several advantages for use in lab experiments. It is a highly potent and selective modulator of the AMPA receptor, making it suitable for studying the role of the receptor in learning and memory processes. This compound is also relatively stable and can be easily synthesized in high purity and yield. However, there are also some limitations to using this compound in lab experiments. Its effects on other glutamate receptors are not well understood, and it can be difficult to control the concentration of this compound in in vitro experiments.
Future Directions
For research on (E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide include its potential use in the treatment of neurological disorders, the development of more potent and selective modulators of the AMPA receptor, and further understanding of its effects on other glutamate receptors.
Synthesis Methods
The synthesis of (E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide involves a multi-step process that starts with the reaction between 4-ethoxybenzaldehyde and malonic acid in the presence of a catalyst. The resulting product is then subjected to a series of reactions that include esterification, reduction, and amidation to yield the final product, this compound. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for scientific research.
Scientific Research Applications
(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide has been extensively studied for its potential use as a modulator of glutamate receptors. Glutamate is a neurotransmitter that plays a critical role in synaptic plasticity, learning, and memory. This compound acts as a positive allosteric modulator of the AMPA receptor, which is a subtype of glutamate receptor. AMPA receptors are involved in fast synaptic transmission and are critical for learning and memory processes. This compound has been shown to enhance the activity of AMPA receptors, leading to increased synaptic transmission and improved learning and memory in animal models.
properties
IUPAC Name |
(E)-3-(4-ethoxyphenyl)-N-pyridin-3-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-2-20-15-8-5-13(6-9-15)7-10-16(19)18-14-4-3-11-17-12-14/h3-12H,2H2,1H3,(H,18,19)/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUMLRNVOHPDJLG-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=CC(=O)NC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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